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Compound of Interest

Compound Name: Cadmium isooctanoate

Cat. No.: B15174993

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical identifier and safety
data for cadmium isooctanoate. Due to the limited availability of specific toxicological data for
cadmium isooctanoate (CAS Number: 30304-32-6), this report incorporates data from the
structurally similar compound, cadmium octanoate (CAS Number: 2191-10-8), to provide a
relevant safety assessment. All quantitative data is presented in structured tables for clarity,
and a detailed experimental protocol for acute oral toxicity testing is outlined, adhering to
internationally recognized guidelines.

Chemical Identification

Identifier Information

Chemical Name Cadmium Isooctanoate
CAS Number 30304-32-6[1][2][3]

EC Number 250-118-3[4]

Safety and Toxicity Data

Comprehensive safety and toxicity data for cadmium isooctanoate are not readily available in
public databases. Therefore, data for the closely related compound, cadmium octanoate (CAS
2191-10-8), is presented as a surrogate to infer potential hazards.
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Parameter Value Species Route Reference
LD50 (Lethal
300 mg/kg Mouse Oral [5]
Dose, 50%)
LD50 (Lethal
950 mg/kg Rat Oral [5]
Dose, 50%)
LDLo (Lowest
Published Lethal 9 mg/kg Rat Intratracheal [5]

Dose)

General Safety and Hazard Information for Cadmium

Compounds

Cadmium and its compounds are classified as hazardous substances with significant health

risks.

Hazard Category

Description

Carcinogenicity

May cause cancer[6]. Classified as a Group 1
carcinogen (carcinogenic to humans) by the
International Agency for Research on Cancer
(IARC)[7].

Germ Cell Mutagenicity

May cause genetic defects[6].

Reproductive Toxicity

May damage fertility or the unborn child[6].

Specific Target Organ Toxicity (Repeated

Exposure)

Causes damage to organs through prolonged or
repeated exposure[6]. The kidneys are a

primary target organ for cadmium toxicity[7].

Acute Toxicity (Inhalation)

Fatal if inhaled[6].

Acute Toxicity (Oral)

Toxic if swallowed[6].

Acute Toxicity (Dermal)

Harmful in contact with skin[6].
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Exposure Limits for Cadmium Compounds

Organization Limit Notes

OSHA (PEL) TWA 5 pg(Cd)/m3 Permissible Exposure Limit
TWA 0.002 mg(Cd)/m3 Threshold Limit Value;

ACGIH (TLV) _ _
(respirable dust) Suspected Human Carcinogen

NIOSH (REL) Reduce to lowest feasible level Recommended Exposure Limit

Experimental Protocols

A standardized method for determining the acute oral toxicity (LD50) of a chemical is crucial for
its safety assessment. The following protocol is a generalized representation based on the
OECD Test Guideline 423 (Acute Toxic Class Method).

OECD Test Guideline 423: Acute Toxic Class Method

This method is a stepwise procedure using a small number of animals to classify a substance's
toxicity.

Objective: To determine the acute oral toxicity of a substance.

Principle: A substance is administered orally to a group of animals at one of a series of fixed
doses. The subsequent dosing steps are determined by the observation of mortality or clear
signs of toxicity.

Animal Model: Typically, young adult female rats are used.
Procedure:

» Sighting Study: An initial animal is dosed at a level expected to produce some signs of
toxicity without mortality.

e Main Study:
o Three animals are dosed at the selected starting dose level.

o If no mortality occurs, the next dose level is increased.
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o If mortality occurs, the next dose level is decreased.

o Animals are observed for a period of 14 days for signs of toxicity and mortality.

e Dose Levels: Fixed dose levels of 5, 50, 300, and 2000 mg/kg body weight are typically
used.

o Observations: Animals are observed for changes in skin and fur, eyes, mucous membranes,
respiratory, circulatory, autonomic and central nervous systems, and somatomotor activity
and behavior.

Visualizations

Logical Workflow for Acute Oral Toxicity Testing (OECD
423)
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Caption: OECD 423 Acute Oral Toxicity Testing Workflow.

Signaling Pathway of Cadmium-Induced Cellular Toxicity
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Caption: Simplified pathway of cadmium-induced oxidative stress and cell death.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Cadmium Isooctanoate: A Technical Guide to its CAS
Number and Safety Profile]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15174993#cadmium-isooctanoate-cas-number-and-
safety-data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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